Cas no 325987-57-3 (3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide)

• Product Name: 3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• CAS No: 325987-57-3
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• CID: 6583993
• PubChem ID: 4048670
• Update Time: 2025-05-26

3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• CCG-298093
• 325987-57-3
• 3-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide
• AB00666790-01
• F0016-0519
• 3-chloro-N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}benzamide
• Oprea1_218177
• Z28328308
• AKOS001416807

• Inchi： 1S/C15H11ClN2OS/c16-10-4-1-3-9(7-10)14(19)18-15-12(8-17)11-5-2-6-13(11)20-15/h1,3-4,7H,2,5-6H2,(H,18,19)
• InChI Key： WIWNYKLZOKGABE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=C(C#N)C2=C(CCC2)S1)=O

Computed Properties

• Exact Mass: 302.0280618g/mol
• Monoisotopic Mass: 302.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide

Professional Introduction to Compound with CAS No 325987-57-3 and Product Name: 3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide

The compound with the CAS number 325987-57-3 and the product name 3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure incorporates a benzamide moiety linked to a cyclopentabthiophene core, which is further functionalized with a chloro group and a cyano substituent. Such structural motifs are often explored in the development of novel therapeutic agents due to their ability to interact selectively with biological targets.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The cyclopentabthiophene scaffold, in particular, has been recognized for its potential in modulating various biological pathways. Studies have demonstrated that derivatives of this scaffold can exhibit properties such as kinase inhibition, anti-inflammatory effects, and even antitumor activity. The introduction of a cyano group into the structure enhances electrophilicity, making it a valuable candidate for further derivatization and optimization.

The presence of a chloro substituent on the benzamide moiety is another critical feature that contributes to the compound's pharmacological profile. Chloro-substituted aromatic compounds are well-documented for their ability to improve metabolic stability and binding affinity to biological targets. This feature is particularly relevant in the context of drug development, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.

In the realm of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods. Molecular modeling techniques have been instrumental in predicting the binding interactions of this compound with potential target proteins. Preliminary simulations suggest that the benzamide and cyclopentabthiophene moieties can engage in favorable interactions with active sites of enzymes and receptors, which could explain its observed biological activities.

Furthermore, the compound's potential as a lead molecule has been explored in various disease models. For instance, preclinical studies have indicated that derivatives with similar structural features may exhibit inhibitory effects on certain kinases implicated in cancer progression. The cyano group's role in modulating electronic properties has been particularly noted, as it can influence both the compound's solubility and its ability to cross biological membranes.

The benzamide moiety itself is a well-studied pharmacophore known for its versatility in drug design. Its ability to form hydrogen bonds with polar residues in protein targets makes it an attractive component for developing small-molecule inhibitors. In combination with the rigid cyclopentabthiophene core, this structural arrangement provides stability while allowing for conformational flexibility necessary for effective binding.

Recent advancements in synthetic methodologies have also enabled more efficient access to complex heterocyclic frameworks like 3-chloro-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide. Transition-metal-catalyzed reactions and novel cyclization strategies have been employed to streamline the synthetic pathway, reducing both cost and environmental impact. These innovations are crucial for translating promising leads into viable drug candidates.

The compound's potential therapeutic applications extend beyond oncology. Emerging evidence suggests that it may also have utility in treating inflammatory disorders by modulating immune responses. The interaction between the chloro group and biological targets has been hypothesized to play a role in its anti-inflammatory effects, although further investigation is warranted.

In conclusion, the compound with CAS number 325987-57-3 represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups—namely the benzamide, chloro, and cyano substituents—along with the rigid cyclopentabthiophene core—positions it as a valuable scaffold for further exploration. As research continues to uncover new biological activities and synthetic strategies, compounds like this one are poised to make significant contributions to pharmaceutical innovation.